Calcitroic acid
Calcitroic acid
Brand Name:
Vulcanchem
CAS No.:
71204-89-2
VCID:
VC0195311
InChI:
InChI=1S/C23H34O4/c1-14(11-22(26)27)19-8-9-20-16(5-4-10-23(19,20)3)6-7-17-12-18(24)13-21(25)15(17)2/h6-7,14,18-21,24-25H,2,4-5,8-13H2,1,3H3,(H,26,27)/b16-6+,17-7-/t14-,18-,19-,20+,21+,23-/m1/s1
SMILES:
CC(CC(=O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C23H34O4
Molecular Weight:
374.5 g/mol
Calcitroic acid
CAS No.: 71204-89-2
VCID: VC0195311
Molecular Formula: C23H34O4
Molecular Weight: 374.5 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 71204-89-2 |
|---|---|
| Product Name | Calcitroic acid |
| Molecular Formula | C23H34O4 |
| Molecular Weight | 374.5 g/mol |
| IUPAC Name | (3R)-3-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]butanoic acid |
| Standard InChI | InChI=1S/C23H34O4/c1-14(11-22(26)27)19-8-9-20-16(5-4-10-23(19,20)3)6-7-17-12-18(24)13-21(25)15(17)2/h6-7,14,18-21,24-25H,2,4-5,8-13H2,1,3H3,(H,26,27)/b16-6+,17-7-/t14-,18-,19-,20+,21+,23-/m1/s1 |
| Standard InChIKey | MBLYZRMZFUWLOZ-WLWRUGSRSA-N |
| SMILES | CC(CC(=O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Canonical SMILES | CC(CC(=O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Synonyms | 1alpha-Hydroxy-23-carboxytetranorvitamin D; (3R)-3-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]butanoic acid |
| PubChem Compound | 9547273 |
| Last Modified | Apr 15 2024 |
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